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Compound of Interest

Compound Name: GR 159897

Cat. No.: B1672119 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Essential Resource

for the Safe and Effective Use of the selective NK2 Receptor Antagonist, GR 159897.

This document provides critical safety protocols, logistical information, and detailed

experimental guidelines for the handling and application of GR 159897. Our commitment is to

furnish the scientific community with comprehensive resources that extend beyond the product

itself, fostering a culture of safety and innovation in laboratory research.

Immediate Safety and Logistics Overview
GR 159897 is a potent and selective non-peptide antagonist of the neurokinin-2 (NK2)

receptor. As with any biologically active compound, proper handling and disposal are

paramount to ensure personnel safety and experimental integrity. The following tables

summarize the essential safety and logistical information.
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. A NIOSH-

approved respirator may be

required for handling large

quantities or if dust is

generated.

Minimizes inhalation of the

compound.

Storage and Disposal Plan
Condition Specification Rationale

Storage Temperature -20°C
Ensures chemical stability and

prevents degradation.[1]

Storage Atmosphere
Desiccate (store in a dry

environment)

Protects the compound from

moisture.[1]

Disposal

Dispose of in accordance with

local, state, and federal

regulations for chemical waste.

Prevents environmental

contamination and ensures

regulatory compliance.

Physicochemical and Pharmacological Data
The following tables provide key quantitative data for GR 159897, facilitating experimental

design and execution.
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Property Value

Molecular Weight 414.54 g/mol [1]

Molecular Formula C₂₃H₂₇FN₂O₂S[1]

CAS Number 158848-32-9[1]

Purity ≥97%

Solubility
Soluble to 50 mM in DMSO and to 10 mM in

ethanol.[1]

Pharmacological Data: In Vitro Activity
Parameter Species/Cell Line Value

pKi
Human NK2 receptor (CHO

cells)
9.5[2]

pA2 Guinea pig trachea 8.7[2]

Experimental Protocols
Detailed methodologies for key experiments involving GR 159897 are provided below. These

protocols are based on established research and are intended to serve as a guide for

laboratory professionals.

In Vitro Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of test compounds

for the human NK2 receptor using membranes from CHO cells transfected with the receptor.

Materials:

Membranes from CHO cells expressing the human NK2 receptor

[³H]GR100679 (Radioligand)

GR 159897 (or other test compounds)
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Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 3 mM MnCl₂, 0.02% BSA

Wash Buffer: 50 mM Tris-HCl, pH 7.4

Glass fiber filters (e.g., Whatman GF/B)

Scintillation fluid

96-well plates

Procedure:

Prepare serial dilutions of GR 159897 in the assay buffer.

In a 96-well plate, add in the following order:

25 µL of assay buffer (for total binding) or 1 µM of a non-radiolabeled NK2 antagonist (for

non-specific binding)

25 µL of the diluted GR 159897 or vehicle

50 µL of [³H]GR100679 (at a concentration close to its Kd)

150 µL of the CHO cell membrane preparation

Incubate the plate at room temperature for 60 minutes with gentle agitation.

Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

Wash the filters three times with ice-cold wash buffer.

Allow the filters to dry, then place them in scintillation vials with scintillation fluid.

Quantify the radioactivity using a scintillation counter.

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Determine the IC₅₀ value by non-linear regression analysis and calculate the Ki value using

the Cheng-Prusoff equation.
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In Vivo Bronchoconstriction Assay in Guinea Pigs
This protocol outlines a method to evaluate the in vivo efficacy of GR 159897 in antagonizing

NK2 receptor-mediated bronchoconstriction in anesthetized guinea pigs.

Materials:

Male Dunkin-Hartley guinea pigs (350-450 g)

Anesthetic (e.g., pentobarbitone)

GR 159897

NK2 receptor agonist (e.g., GR64349)

Saline solution (vehicle)

Tracheal cannula

Ventilator

Pressure transducer to measure pulmonary inflation pressure

Procedure:

Anesthetize the guinea pig and insert a tracheal cannula.

Artificially ventilate the animal.

Monitor and record the pulmonary inflation pressure as an index of bronchoconstriction.

Administer GR 159897 (e.g., 0.12 mg/kg) or vehicle intravenously.[2]

After a predetermined time (e.g., 5 minutes), administer the NK2 receptor agonist

intravenously to induce bronchoconstriction.

Record the peak increase in pulmonary inflation pressure.
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Compare the bronchoconstrictor response in the presence and absence of GR 159897 to

determine its antagonistic effect.

Signaling Pathway and Mechanism of Action
GR 159897 acts as a competitive antagonist at the neurokinin-2 (NK2) receptor, a G-protein

coupled receptor (GPCR). The endogenous ligand for the NK2 receptor is Neurokinin A (NKA).

Upon binding of NKA, the NK2 receptor undergoes a conformational change, leading to the

activation of intracellular G-proteins, primarily Gq/11. This initiates a signaling cascade that

results in various physiological responses. GR 159897 prevents this cascade by blocking the

binding of NKA to the receptor.
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Caption: NK2 Receptor Signaling and Inhibition by GR 159897.

Experimental Workflow for Antagonist
Characterization
The following diagram illustrates a typical workflow for characterizing the antagonist properties

of a compound like GR 159897.
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Caption: Workflow for GR 159897 Antagonist Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-gr-159897]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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